1-(Trifluoromethoxy)-2-(trifluoromethyl)benzene
Overview
Description
1-(Trifluoromethoxy)-2-(trifluoromethyl)benzene (TFMB) is an organic compound that is widely used in the scientific research community. It is a compound composed of a trifluoromethoxy group and a trifluoromethyl group attached to a benzene ring. TFMB is a versatile compound with a variety of applications in the laboratory, including synthesis, research applications, and biochemical and physiological effects.
Scientific Research Applications
- Application : 1-(Trifluoromethoxy)-2-(trifluoromethyl)benzene (TFA) derivatives serve as fluorescent probes due to their electron-donor (D)–acceptor (A) type dipolar structure within a compact benzene backbone. Researchers use these compounds for labeling biomolecules, tracking cellular processes, and visualizing specific targets in living systems .
- Application : TFA derivatives contribute to the design of organic electronic materials. Their unique electronic properties, such as electron affinity and energy levels, make them suitable for use in organic field-effect transistors (OFETs) and other optoelectronic devices .
- Application : Researchers utilize TFA as a solvent or co-solvent in various chemical reactions, especially those involving sensitive substrates or reactive intermediates. Its low polarity and high volatility make it useful in specific synthetic procedures .
- Application : TFA derivatives, including 1-(Trifluoromethoxy)-2-(trifluoromethyl)benzene, serve as reference compounds in fluorine NMR experiments. Their well-defined chemical shifts aid in structural elucidation and quantification .
- Application : Researchers explore TFA derivatives as potential drug candidates or as building blocks for medicinal chemistry. The trifluoromethoxy group can influence pharmacokinetics and interactions with biological targets .
- Application : TFA derivatives find applications in designing novel herbicides, fungicides, or insecticides. Their unique properties may enhance efficacy and reduce environmental impact .
Fluorescent Probes and Imaging Agents
Materials Science and Organic Electronics
Solvent and Reaction Medium
Fluorine NMR Spectroscopy
Pharmaceutical Research and Drug Design
Agrochemicals and Pesticides
These applications highlight the versatility of 1-(Trifluoromethoxy)-2-(trifluoromethyl)benzene across different scientific domains. Researchers continue to explore its potential in various contexts, making it an intriguing compound for future studies . If you need further details or additional applications, feel free to ask!
Mechanism of Action
Target of Action
Compounds with trifluoromethyl groups often play an important role in pharmaceuticals, agrochemicals, and materials .
Mode of Action
Trifluoromethylation often involves the addition of a trifluoromethyl group to carbon-centered radical intermediates .
Biochemical Pathways
The introduction of a trifluoromethyl group can significantly alter the properties of organic compounds .
properties
IUPAC Name |
1-(trifluoromethoxy)-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F6O/c9-7(10,11)5-3-1-2-4-6(5)15-8(12,13)14/h1-4H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARGPEMOBEZXYNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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